Cas no 2680693-51-8 (tert-butyl 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylazetidine-1-carboxylate
• CAS No: 2680693-51-8
• MF: C₂₆H₃₂N₂O₄
• MW: 436.543287277222
• CID: 5622261
• PubChem ID: 165927721
• Update Time: 2025-05-20

tert-butyl 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680693-51-8
• tert-butyl 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]azetidine-1-carboxylate
• EN300-28308704
• tert-butyl 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylazetidine-1-carboxylate

• Inchi： 1S/C26H32N2O4/c1-17(13-18-14-28(15-18)25(30)32-26(2,3)4)27-24(29)31-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,13-16H2,1-4H3,(H,27,29)
• InChI Key： BKCORIYENHMVMV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)=O

Computed Properties

• Exact Mass: 436.23620751g/mol
• Monoisotopic Mass: 436.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylazetidine-1-carboxylate

Introduction to tert-butyl 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylazetidine-1-carboxylate (CAS No. 2680693-51-8)

tert-butyl 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylazetidine-1-carboxylate (CAS No. 2680693-51-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected azetidine derivative, plays a crucial role in the synthesis of complex molecules, particularly those involved in drug discovery and development.

The structure of tert-butyl 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylazetidine-1-carboxylate is characterized by its unique combination of functional groups. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its stability and ease of removal under mild conditions. The azetidine ring, a four-membered heterocycle, imparts additional structural rigidity and conformational constraints, which are essential for optimizing the biological activity of the final product.

In recent years, the use of azetidine derivatives has been extensively explored in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of azetidine-containing compounds as inhibitors of protein-protein interactions (PPIs). These interactions are critical in various biological processes and are often implicated in disease states such as cancer and neurodegenerative disorders. The ability to modulate PPIs with high selectivity and potency makes azetidine derivatives attractive candidates for drug design.

The synthesis of tert-butyl 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylazetidine-1-carboxylate typically involves a multi-step process that begins with the formation of the azetidine ring. This can be achieved through various methods, including ring-closing metathesis (RCM) or intramolecular nucleophilic substitution reactions. Once the azetidine ring is formed, the Fmoc protecting group is introduced to mask the amino functionality, followed by the tert-butyl esterification to protect the carboxylic acid group.

The protective groups used in this compound serve multiple purposes. The Fmoc group ensures that the amino functionality remains unreactive during subsequent synthetic steps, while the tert-butyl ester provides stability and ease of purification. These protective strategies are essential for maintaining the integrity of the molecule during complex multi-step syntheses.

In addition to its synthetic utility, tert-butyl 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylazetidine-1-carboxylate has shown promise in various biological assays. For example, it has been evaluated for its ability to inhibit specific enzymes involved in signal transduction pathways. One such study demonstrated that this compound effectively inhibited a key kinase involved in cancer cell proliferation, suggesting its potential as a lead compound for further drug development.

The pharmacological properties of azetidine derivatives have also been investigated in preclinical models. A study published in Bioorganic & Medicinal Chemistry Letters reported that a series of Fmoc-protected azetidine derivatives exhibited potent anti-inflammatory activity in vitro and in vivo. These findings underscore the versatility and therapeutic potential of these compounds.

The use of advanced computational methods has further enhanced our understanding of the structure-function relationships of azetidine derivatives. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational preferences and binding modes of these compounds with their target proteins. This information is invaluable for rational drug design and optimization.

In conclusion, tert-butyl 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylazetidine-1-carboxylate (CAS No. 2680693-51-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile synthetic properties make it an indispensable tool for researchers working on novel therapeutics. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in future drug discovery efforts.